Cas no 221654-65-5 (2-Benzothiazolamine,6-fluoro-N-methyl-)

• Product Name: 2-Benzothiazolamine,6-fluoro-N-methyl-
• CAS No: 221654-65-5
• MF: C₈H₇FN₂S
• MW: 182.217983484268
• CID: 244284
• Update Time: 2025-07-15

2-Benzothiazolamine,6-fluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,6-fluoro-N-methyl-
• (6-Fluoro-2-benzothiazolyl)methylamine
• 2-Benzothiazolamine,6-fluoro-N-methyl-(9CI)

• Inchi： 1S/C8H7FN2S/c1-10-8-11-6-3-2-5(9)4-7(6)12-8/h2-4H,1H3,(H,10,11)
• InChI Key： OGBOCBCKIXFUPO-UHFFFAOYSA-N
• SMILES： S1C2=CC(F)=CC=C2N=C1NC

Computed Properties

• Exact Mass: 182.03151
• Monoisotopic Mass: 182.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2

Experimental Properties

• PSA: 24.92